2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-[3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-[3,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C26H24N4O3S/c1-32-19-11-7-17(8-12-19)23-15-24(18-9-13-20(33-2)14-10-18)30(29-23)25(31)16-34-26-27-21-5-3-4-6-22(21)28-26/h3-14,24H,15-16H2,1-2H3,(H,27,28)
• InChI Key: UTQDAOARJOHTLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NC4=CC=CC=C4N3)C5=CC=C(C=C5)OC
• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol
• CAS No.: 403837-62-7

Description

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-[3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C26H24N4O3S and its molecular weight is 472.56. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Techniques

Researchers have developed efficient methods for synthesizing benzothiazole- and benzimidazole-based heterocycles. Microwave-mediated synthesis offers a promising approach for generating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, highlighting the compound's utility in constructing complex molecular architectures (Darweesh et al., 2016).

Heterocyclic Compound Synthesis

The compound plays a pivotal role in the synthesis of new thieno[2,3-b]-thiophene derivatives. Its versatile chemical nature allows for the creation of bis(2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile), showcasing its importance in developing biologically relevant heterocyclic compounds (Mabkhot et al., 2010).

Antimicrobial Activity

The synthesis of heterocyclic compounds bearing the benzimidazole motif has been explored for their potential antimicrobial properties. Compounds synthesized from the reaction involving benzimidazole derivatives demonstrated significant activity against various microbial strains, indicating the compound's relevance in developing new antimicrobial agents (Desai et al., 2017).

Novel Preparation Methods

Innovative preparation methods for bis-(1H-benzimidazol-2-yl)-methanone have been reported, underscoring the chemical flexibility and utility of benzimidazole-based compounds in synthesizing complex molecules with potential biological activity. These methods offer new pathways for chemical synthesis and structural analysis of benzimidazole derivatives (Miranda et al., 2009).

Anti-Helicobacter pylori Agents

Compounds derived from the benzimidazole scaffold have shown potent and selective activities against the gastric pathogen Helicobacter pylori. This illustrates the compound's significance in developing novel anti-H. pylori agents, highlighting its potential in treating infections caused by this pathogen (Carcanague et al., 2002).